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Compound of Interest

Compound Name: Direct Violet 1

Cat. No.: B15568027 Get Quote

Technical Guide: Solubility Profile of Direct
Violet 1
This technical guide provides a comprehensive overview of the solubility of Direct Violet 1 (C.I.

22570) in water and various organic solvents. The information is intended for researchers,

scientists, and professionals in drug development and other scientific fields where this dye may

be used. This document compiles available quantitative and qualitative data, presents detailed

experimental protocols for solubility determination, and includes a visual representation of the

experimental workflow.

Core Properties of Direct Violet 1
Direct Violet 1, also known as Direct Violet N or Direct Violet 4RB, is a double azo dye with the

chemical formula C₃₂H₂₂N₆Na₂O₈S₂ and a molecular weight of 728.66 g/mol .[1][2] It typically

appears as a reddish-brown powder.[2] This dye is primarily utilized in the dyeing and printing

of cotton, cellulose fibers, silk, polyamide fibers, and in the coloring of paper pulp and leather.

[1][2]

Solubility Data
The solubility of a compound is a critical physical property that dictates its application and

formulation. The following tables summarize the available quantitative and qualitative solubility

data for Direct Violet 1.
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Quantitative Solubility of Direct Violet 1
Solvent Concentration Method Reference

Water (H₂O) 62.5 mg/mL Ultrasonic [3]

Qualitative Solubility of Direct Violet 1
Solvent Solubility Observations Reference

Water Soluble

Forms a deep

purplish-red to purple

solution.

[1][2][4]

Ethanol Slightly Soluble
Forms a red-light

purple solution.
[1][2][4]

Other Organic

Solvents
Insoluble - [1][2][4]

Concentrated Sulfuric

Acid
Soluble

Forms a dark blue

solution, which turns

dark purple upon

dilution.

[2][4]

Concentrated Nitric

Acid
Soluble

Forms a reddish-

brown solution.
[4]

Aqueous Hydrochloric

Acid
-

Addition of strong HCl

to the aqueous

solution causes a

purple precipitate to

form.

[2][4]

Aqueous Sodium

Hydroxide
-

Addition of

concentrated NaOH to

the aqueous solution

results in a red-sauce

colored precipitate.

[2][4]

Experimental Protocols for Solubility Determination
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While specific experimental protocols for determining the solubility of Direct Violet 1 are not

widely published, standard methodologies for dyes can be readily applied. The following are

detailed protocols for the gravimetric and UV-Visible spectrophotometric methods.

Gravimetric Method
This method is suitable for determining the solubility of a compound in a volatile solvent where

the compound itself is thermally stable.

Materials:

Direct Violet 1 powder

Solvent of interest (e.g., water, ethanol)

Analytical balance

Temperature-controlled shaker or stirrer

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Oven

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of Direct Violet 1 powder to a known volume of the solvent in a

sealed container.

Agitate the mixture at a constant temperature (e.g., 25°C) for an extended period (e.g., 24-

48 hours) to ensure equilibrium is reached.

Separation of Undissolved Solid:

Allow the solution to stand to permit the undissolved solid to settle.

Carefully extract a known volume of the supernatant using a pre-weighed, airtight syringe

fitted with a filter to remove any suspended particles.
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Solvent Evaporation:

Dispense the filtered, saturated solution into a pre-weighed container.

Evaporate the solvent in an oven at a temperature that is sufficient to remove the solvent

but not so high as to decompose the dye.

Calculation of Solubility:

After complete evaporation of the solvent, weigh the container with the dried Direct Violet
1 residue.

The solubility is calculated as the mass of the dissolved dye per volume of the solvent

(e.g., in mg/mL).

UV-Visible Spectrophotometry Method
This method is advantageous for colored substances like Direct Violet 1 and is generally more

sensitive than the gravimetric method.

Materials:

Direct Violet 1 powder

Solvent of interest (must be transparent in the UV-Vis range of the dye)

UV-Visible spectrophotometer

Volumetric flasks and pipettes

Analytical balance

Filtration apparatus

Procedure:

Determination of Maximum Absorbance Wavelength (λmax):

Prepare a dilute, unsaturated solution of Direct Violet 1 in the chosen solvent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15568027?utm_src=pdf-body
https://www.benchchem.com/product/b15568027?utm_src=pdf-body
https://www.benchchem.com/product/b15568027?utm_src=pdf-body
https://www.benchchem.com/product/b15568027?utm_src=pdf-body
https://www.benchchem.com/product/b15568027?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scan the solution using the spectrophotometer to determine the wavelength of maximum

absorbance (λmax).

Preparation of a Calibration Curve:

Prepare a stock solution of Direct Violet 1 of a known concentration.

Perform a series of dilutions to create several standard solutions of decreasing, known

concentrations.

Measure the absorbance of each standard solution at the predetermined λmax.

Plot a graph of absorbance versus concentration to create a calibration curve. The curve

should be linear and follow the Beer-Lambert law.

Preparation and Analysis of the Saturated Solution:

Prepare a saturated solution of Direct Violet 1 as described in the gravimetric method

(Section 1, step 1).

After equilibration, filter the saturated solution to remove undissolved solids.

Accurately dilute a known volume of the filtered saturated solution with the solvent to bring

its absorbance within the linear range of the calibration curve. Record the dilution factor.

Measure the absorbance of the diluted saturated solution at λmax.

Calculation of Solubility:

Use the equation of the line from the calibration curve to determine the concentration of

the diluted saturated solution from its absorbance.

Multiply this concentration by the dilution factor to find the concentration of the original

saturated solution, which represents the solubility of Direct Violet 1.

Experimental Workflow Visualization
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The following diagram illustrates a generalized workflow for the experimental determination of

dye solubility.

Solution Preparation

Separation

Analysis

Gravimetric Details

UV-Vis Details

Start

Add excess Direct Violet 1 to solvent

Equilibrate at constant temperature (24-48h)

Filter to remove undissolved solid

Gravimetric Method UV-Vis Spectrophotometry

Evaporate solvent

Weigh residue

Calculate Solubility (mass/volume)

Dilute saturated solution

Measure absorbance at λmax

Calculate concentration from calibration curve
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Click to download full resolution via product page

Caption: Workflow for Experimental Determination of Dye Solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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